Cas no 39872-94-1 (5-azabicyclo[2.1.1]hexane)

• Product Name: 5-azabicyclo[2.1.1]hexane
• CAS No: 39872-94-1
• MF: C₅H₉N
• MW: 83.1316611766815
• MDL: MFCD19226677
• CID: 2182707
• PubChem ID: 18349198
• Update Time: 2025-06-09

5-azabicyclo[2.1.1]hexane Chemical and Physical Properties

Names and Identifiers

• 5-Aza-bicyclo[2.1.1]hexane
• 5-azabicyclo[2.1.1]hexane
• DB-263470
• SB37025
• AKOS006377721
• 39872-94-1

• MDL： MFCD19226677
• Inchi： 1S/C5H9N/c1-2-5-3-4(1)6-5/h4-6H,1-3H2
• InChI Key： WYVFAIDIZFAWMI-UHFFFAOYSA-N
• SMILES： N1C2CCC1C2

Computed Properties

• Exact Mass: 83.073499291Da
• Monoisotopic Mass: 83.073499291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 62.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 12Ų

Additional information on 5-azabicyclo[2.1.1]hexane

5-azabicyclo[2.1.1]hexane: A Promising Compound in Medicinal Chemistry

5-azabicyclo[2.1.1]hexane (CAS No. 39872-94-1) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This bicyclic azaheterocycle, characterized by its distinctive structure, offers a promising scaffold for the design and synthesis of novel bioactive molecules.

The chemical structure of 5-azabicyclo[2.1.1]hexane consists of a six-membered ring fused with a five-membered ring, with a nitrogen atom at the bridgehead position. This unique arrangement provides the molecule with a high degree of conformational rigidity, which can be advantageous in optimizing the binding affinity and selectivity of drug candidates.

Recent studies have highlighted the potential of 5-azabicyclo[2.1.1]hexane as a core scaffold for various therapeutic applications. For instance, researchers at the University of California, San Francisco, have reported the synthesis and biological evaluation of 5-azabicyclo[2.1.1]hexane-based derivatives as potent inhibitors of protein-protein interactions (PPIs). These interactions are crucial in many cellular processes and are often implicated in disease states such as cancer and neurodegenerative disorders.

In another notable study, scientists at the National Institutes of Health (NIH) explored the use of 5-azabicyclo[2.1.1]hexane derivatives as selective serotonin reuptake inhibitors (SSRIs). The results demonstrated that these compounds exhibited high affinity for serotonin transporters and showed promising antidepressant-like effects in preclinical models. This finding opens up new avenues for the development of more effective and safer antidepressant medications.

The synthetic accessibility of 5-azabicyclo[2.1.1]hexane has also been a subject of extensive research. A recent publication in the Journal of Organic Chemistry described an efficient and scalable method for the synthesis of this compound using palladium-catalyzed cyclization reactions. This method not only simplifies the synthetic route but also enhances the overall yield and purity, making it more feasible for large-scale production.

Beyond its direct applications in drug discovery, 5-azabicyclo[2.1.1]hexane has shown promise as a building block for supramolecular chemistry and materials science. Researchers at Harvard University have utilized this scaffold to construct self-assembling nanostructures with potential applications in drug delivery systems and nanotechnology.

The pharmacokinetic properties of 5-azabicyclo[2.1.1]hexane-based compounds have also been investigated to ensure their suitability for therapeutic use. Studies have shown that these compounds exhibit favorable absorption, distribution, metabolism, excretion (ADME) profiles, which are essential for their effectiveness as drugs.

In conclusion, 5-azabicyclo[2.1.1]hexane (CAS No. 39872-94-1) represents a valuable addition to the chemist's toolkit for designing novel bioactive molecules. Its unique structural features, combined with its synthetic accessibility and diverse biological activities, make it an attractive candidate for further exploration in medicinal chemistry and related fields.